Cas no 2639446-50-5 (Acetic acid, 2-[4-(1-aminoethyl)phenoxy]-, 1,1-dimethylethyl ester)

• Product Name: Acetic acid, 2-[4-(1-aminoethyl)phenoxy]-, 1,1-dimethylethyl ester
• CAS No: 2639446-50-5
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5248906
• Update Time: 2025-07-17

Acetic acid, 2-[4-(1-aminoethyl)phenoxy]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[4-(1-aminoethyl)phenoxy]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H21NO3/c1-10(15)11-5-7-12(8-6-11)17-9-13(16)18-14(2,3)4/h5-8,10H,9,15H2,1-4H3
• InChI Key： FUYHXTMQIAUNJO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COC1=CC=C(C(N)C)C=C1

Additional information on Acetic acid, 2-[4-(1-aminoethyl)phenoxy]-, 1,1-dimethylethyl ester

Comprehensive Overview of Acetic acid, 2-[4-(1-aminoethyl)phenoxy]-, 1,1-dimethylethyl ester (CAS No. 2639446-50-5)

The compound Acetic acid, 2-[4-(1-aminoethyl)phenoxy]-, 1,1-dimethylethyl ester (CAS No. 2639446-50-5) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an aminoethylphenoxy group and a tert-butyl ester moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of targeted therapies for metabolic and inflammatory conditions.

In recent years, the demand for custom synthesis intermediates like 2639446-50-5 has surged, driven by advancements in precision medicine and small-molecule drug development. This compound's phenoxyacetic acid derivative structure aligns with trends in green chemistry, as it can be modified to reduce environmental impact while maintaining efficacy. Its applications span from protease inhibitors to enzyme modulators, addressing key challenges in age-related diseases and immune regulation.

The synthesis of Acetic acid, 2-[4-(1-aminoethyl)phenoxy]-, 1,1-dimethylethyl ester involves multi-step organic reactions, including esterification and amine protection strategies. Its tert-butyl ester group enhances stability, making it suitable for storage and transport under standard laboratory conditions. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, which is essential for reproducible results in high-throughput screening assays.

From an industrial perspective, scalability is a key consideration for CAS No. 2639446-50-5. Manufacturers are optimizing routes to improve yield while minimizing byproducts, leveraging flow chemistry and catalytic methods. These innovations align with the broader shift toward sustainable manufacturing in the fine chemicals sector. Additionally, the compound's compatibility with peptide coupling reagents expands its utility in bioconjugation applications.

Emerging studies highlight the potential of aminoethylphenoxy derivatives in neuroprotective agents and GPCR-targeted therapies. The 1,1-dimethylethyl ester group in 2639446-50-5 offers controlled release properties, which are advantageous in prodrug design. This has sparked interest among researchers exploring treatments for neurodegenerative disorders and chronic inflammation, topics frequently searched in academic and medical databases.

Regulatory and safety profiles of Acetic acid, 2-[4-(1-aminoethyl)phenoxy]-, 1,1-dimethylethyl ester are well-documented, with no significant hazards under normal handling conditions. Its classification as a non-volatile solid ensures compliance with laboratory safety standards. As the scientific community prioritizes reproducibility and data integrity, rigorous characterization of such compounds becomes paramount.

In summary, CAS No. 2639446-50-5 represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to drug discovery pipelines and material science ensures sustained interest, while its synthetic flexibility supports innovation in biocompatible materials and therapeutic agents. Future directions may explore its role in nanocarrier systems and bioimaging probes, further expanding its scientific footprint.